Cas no 5037-63-8 (5,8-dimethyl-1,2,3,4-tetrahydronaphthalen-1-one)

• Product Name: 5,8-dimethyl-1,2,3,4-tetrahydronaphthalen-1-one
• CAS No: 5037-63-8
• MF: C₁₂H₁₄O
• MW: 174.238963603973
• MDL: MFCD00060834
• CID: 372822
• PubChem ID: 99334
• Update Time: 2023-11-22

5,8-dimethyl-1,2,3,4-tetrahydronaphthalen-1-one Chemical and Physical Properties

Names and Identifiers

• 1(2H)-Naphthalenone,3,4-dihydro-5,8-dimethyl-
• 5,8-dimethyl-3,4-dihydro-2H-naphthalen-1-one
• 5,8-dimethyl-1-tetralone
• 5,8-Dimethyl-3,4-dihydro-2H-naphthalin-1-on
• 5,8-dimethyltetralone
• SCHEMBL1274983
• MFCD00060834
• 5,8-dimethyl-3,4-dihydronaphthalen-1(2H)-one
• CS-W004319
• 5,8-dimethyl-1,2,3,4-tetrahydronaphthalen-1-one
• MLS003115098
• AI3-07018
• EN300-114238
• Z1008431140
• NSC215277
• NSC 215277
• 5037-63-8
• Dimethyl-3,4-dihydronaphthalen-1(2H)-one
• 5,8-Dimethyltetralin-1-one
• NSC-215277
• Y10221
• CHEMBL2133651
• 1(2H)-Naphthalenone, 3,4-dihydro-5,8-dimethyl-
• SMR001830681
• AMY6020
• NS-01432
• 1(2H)-Naphthalenone,4-dihydro-5,8-dimethyl-
• AKOS004119756
• DTXSID10198422
• 5,8-Dimethyl-3,4-dihydro-1(2H)-naphthalenone
• FT-0713119

• MDL： MFCD00060834
• Inchi： 1S/C12H14O/c1-8-6-7-9(2)12-10(8)4-3-5-11(12)13/h6-7H,3-5H2,1-2H3
• InChI Key： ZSMGKPHICFZGQU-UHFFFAOYSA-N
• SMILES： O=C1CCCC2C(C)=CC=C(C)C=21

Computed Properties

• Exact Mass: 174.10400
• Monoisotopic Mass: 174.104
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 209
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 17.1A^2
• XLogP3: 2.8

Experimental Properties

• Density: Not available
• Melting Point: Not available
• Boiling Point: Not available
• Flash Point: Not available
• Refractive Index: 1.551
• PSA: 17.07000
• LogP: 2.82240
• Vapor Pressure: Not available

5,8-dimethyl-1,2,3,4-tetrahydronaphthalen-1-one Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Safety Instruction： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Tetralins Tetralins
• Solvents and Organic Chemicals Organic Compounds Benzenoids Tetralins